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Compound of Interest

Compound Name: Heptadecyl acrylate

Cat. No.: B13791135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and toxicological

profile of Heptadecyl acrylate, based on available Safety Data Sheet (SDS) information. The

data herein is intended to support risk assessment and ensure safe laboratory and

manufacturing practices.

Chemical and Physical Properties
Heptadecyl acrylate is a monofunctional acrylic ester characterized by a long, hydrophobic

alkyl chain. This structure imparts properties such as high hydrophobicity, low volatility, and a

low glass transition temperature.[1] These characteristics are crucial for its application in

polymer synthesis, where it can be used to enhance flexibility, adhesion, and water resistance.

[1] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Heptadecyl Acrylate
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Property Value Source(s)

Molecular Formula C₂₀H₃₈O₂ [1]

Molecular Weight 310.5 g/mol [1][2]

CAS Number 1473386-36-5 [1]

Appearance Clear, colorless liquid [1]

Odor Almost odorless

Density 0.87 g/cm³ (at 25 °C) [1]

Melting Point < -100 °C [1]

Boiling Point > 174 °C (polymerizes) [1]

Flash Point
173.5 °C (ISO 2719, closed

cup)

Vapor Pressure 0.000125 hPa (at 32 °C) [1]

Water Solubility < 30 µg/L (at 20 °C) [3]

Log P (octanol/water) 8.9 [2]

Viscosity 11 mPa·s [1]

Glass Transition (Tg) -72 °C to -105 °C [1]

Toxicological Profile
Heptadecyl acrylate is classified as a skin irritant and a skin sensitizer. It may also cause

respiratory irritation. The acute toxicity of Heptadecyl acrylate is considered low via dermal

routes of exposure. A comprehensive summary of its toxicological data is provided in Table 2.

Table 2: Toxicological Data for Heptadecyl Acrylate
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Endpoint Species Result Guideline Source(s)

Acute Dermal

Toxicity (LD50)
Rat

> 5,000 mg/kg

bw
OECD 402 [3]

Acute Oral

Toxicity (LD50)
Rat

> 2,000 mg/kg

bw
OECD 423 [3]

Skin

Irritation/Corrosio

n

Rabbit Irritant OECD 404 [3]

Eye

Irritation/Corrosio

n

Rabbit Non-irritant OECD 405 [3]

Skin

Sensitization
Mouse Sensitizing

OECD 429

(LLNA)
[3]

Respiratory

Irritation
-

May cause

respiratory

irritation (H335)

- [4]

Mutagenicity In vitro

Not mutagenic in

bacteria or

mammalian cell

culture

- [3]

Reproductive/De

velopmental

Toxicity

Rat

No indication of

fertility

impairment or

teratogenic

effects

OECD 421/422

(Screening)
[3]

Repeated Dose

Toxicity
Rat

May cause

reversible liver

damage after

repeated high-

dose ingestion

- [3]
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Note: A quantitative value for respiratory irritation (e.g., LC50) is not available. This is likely due

to the substance's very low vapor pressure, which makes it difficult to generate atmospheres

for inhalation testing that would lead to acute systemic toxicity.

Ecotoxicological Information
Heptadecyl acrylate is classified as toxic to aquatic life with long-lasting effects.[4] However,

due to its very low water solubility, toxic effects are generally not observed in aquatic species at

concentrations up to the limit of solubility.[3] Table 3 summarizes the available ecotoxicity data.

Table 3: Ecotoxicological Data for Heptadecyl Acrylate

Endpoint Species
Result
(Nominal
Concentration)

Guideline Source(s)

Acute Fish

Toxicity (LL50,

96h)

Danio rerio

(Zebra fish)
> 100 mg/L OECD 203

Acute

Invertebrate

Toxicity (NOEC,

48h)

Daphnia magna > 100 mg/L OECD 202 [3]

Algae Growth

Inhibition

(NOEC, 72h)

Pseudokirchnerie

lla subcapitata
> 100 mg/L OECD 201 [3]

Toxicity to Soil

Organisms

(LC50, 14d)

Eisenia foetida

(Earthworm)
> 1,000 mg/kg OECD 207 [4]

Biodegradation Activated sludge
Moderately/partia

lly biodegradable
- [3]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b13791135?utm_src=pdf-body
https://jamorin.com/products/heptadecyl-acrylate-c17a/
https://spiral.imperial.ac.uk/server/api/core/bitstreams/788a3727-7c7f-4a41-bfe0-243de8ab0a29/content
https://www.benchchem.com/product/b13791135?utm_src=pdf-body
https://spiral.imperial.ac.uk/server/api/core/bitstreams/788a3727-7c7f-4a41-bfe0-243de8ab0a29/content
https://spiral.imperial.ac.uk/server/api/core/bitstreams/788a3727-7c7f-4a41-bfe0-243de8ab0a29/content
https://jamorin.com/products/heptadecyl-acrylate-c17a/
https://spiral.imperial.ac.uk/server/api/core/bitstreams/788a3727-7c7f-4a41-bfe0-243de8ab0a29/content
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13791135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The toxicological and ecotoxicological data presented are primarily based on standardized

OECD (Organisation for Economic Co-operation and Development) guidelines. A brief overview

of the methodologies for the key cited experiments is provided below.

Acute Dermal Toxicity (OECD 402)
This guideline outlines a procedure to assess the toxicity of a substance when applied to the

skin. A single dose of the test substance is applied to a shaved area of the skin of experimental

animals (typically rats). The animals are observed for a period of 14 days for signs of toxicity

and mortality. The LD50 is the statistically estimated dose that would be lethal to 50% of the

test population. For Heptadecyl acrylate, the LD50 was found to be greater than the limit dose

of 5,000 mg/kg body weight, indicating very low acute dermal toxicity.[3]

Skin Irritation (OECD 404)
This test evaluates the potential of a substance to cause reversible inflammatory changes to

the skin. A small amount of the test substance is applied to a patch of skin on a test animal

(typically a rabbit). The site is observed for signs of erythema (redness) and edema (swelling)

at specific intervals after application. Heptadecyl acrylate is classified as a skin irritant based

on the results of this test.[3]

Skin Sensitization - Local Lymph Node Assay (LLNA;
OECD 429)
The LLNA is a method for identifying chemicals that have the potential to cause skin

sensitization (allergic contact dermatitis). The test substance is applied to the ears of mice for

several consecutive days. The proliferation of lymphocytes in the lymph node draining the

application site is then measured. A significant increase in lymphocyte proliferation indicates

that the substance is a sensitizer. Heptadecyl acrylate tested positive in the LLNA, classifying

it as a skin sensitizer.[3]

Aquatic Toxicity Testing (OECD 201, 202, 203)
These guidelines detail the methods for assessing the toxicity of chemicals to aquatic

organisms.
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OECD 203 (Fish, Acute Toxicity Test): Fish are exposed to the test substance for 96 hours,

and mortality is observed.

OECD 202 (Daphnia sp., Acute Immobilisation Test): Aquatic invertebrates are exposed for

48 hours, and their immobilization is recorded.

OECD 201 (Alga, Growth Inhibition Test): Algae are exposed to the test substance for 72

hours, and the inhibition of growth is measured.

For Heptadecyl acrylate, no adverse effects were observed in these tests up to the

substance's limit of water solubility.[3]

Handling and Emergency Procedures
Proper handling and emergency preparedness are critical when working with Heptadecyl
acrylate. This includes using appropriate personal protective equipment (PPE) and having a

clear plan for accidental releases.

Personal Protective Equipment (PPE) and Handling
Ventilation: Work in a well-ventilated area or use local exhaust ventilation to minimize

exposure to vapors or mists.

Gloves: Wear protective gloves (e.g., nitrile rubber).

Eye Protection: Use safety glasses with side-shields or chemical goggles.

Skin Protection: Wear a lab coat or other protective clothing to prevent skin contact.

Hygiene: Wash hands thoroughly after handling. Contaminated work clothing should not be

allowed out of the workplace.[3]

Spill Response Workflow
A chemical spill should be handled promptly and safely. The following workflow diagram

illustrates the general procedure for responding to a Heptadecyl acrylate spill.
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Spill Occurs

Assess Situation
(Size, Location, Hazards)

Evacuate Immediate Area
Alert Others

Immediate Danger

Don Appropriate PPE
(Gloves, Goggles, etc.)

Safe to Proceed

Contain the Spill
(Use absorbent dikes/pads)

Absorb the Spill
(Apply absorbent material)

Collect Absorbed Material
(Use non-sparking tools)

Decontaminate Spill Area
(Detergent and water)

Dispose of Waste
(As hazardous waste)

Spill Response Complete

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.
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Storage and Stability
Heptadecyl acrylate can polymerize if not stored correctly. To ensure stability:

Inhibitor: The product is stabilized, typically with Monomethyl Ether of Hydroquinone

(MEHQ).[1] The stabilizer is only effective in the presence of oxygen.[4]

Atmosphere: Store under air, never under an inert gas like nitrogen.[4]

Temperature: Keep the storage temperature below 35 °C.[1]

Conditions to Avoid: Avoid heat, direct sunlight, UV radiation, and contamination.[4]

Materials: The preferred construction material for storage tanks and pipes is stainless steel.

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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